1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine

• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(2,3-dimethoxyphenyl)methanone
• InChI: InChI=1S/C21H24N2O5/c1-25-18-5-3-4-16(20(18)26-2)21(24)23-10-8-22(9-11-23)13-15-6-7-17-19(12-15)28-14-27-17/h3-7,12H,8-11,13-14H2,1-2H3
• InChI Key: YNLLOLKAVIGPCL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine, also known as BDMP, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BDMP is a piperazine derivative that belongs to the class of benzodioxole compounds. It has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for research in various fields.

Mechanism of Action

1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine has been found to act as a selective serotonin receptor agonist, specifically targeting the 5-HT2A receptor subtype. It has also been found to inhibit the reuptake of serotonin, leading to increased levels of serotonin in the brain. This mechanism of action has been found to be responsible for the anxiolytic and antidepressant effects of 1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine.
Biochemical and Physiological Effects
1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine has been found to have a wide range of biochemical and physiological effects, including anxiolytic, antidepressant, and neuroprotective effects. It has also been found to have anti-inflammatory and antioxidant properties, making it a promising candidate for research in the field of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine has several advantages for use in laboratory experiments, including its stability and solubility in various solvents. However, its high cost and limited availability may pose limitations for some researchers.

Future Directions

There are several future directions for research on 1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine, including its potential as a therapeutic agent for the treatment of neurodegenerative diseases, its effects on the immune system, and its potential as a tool for studying the serotonin system. Further research is also needed to fully understand the mechanism of action of 1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine and its potential side effects.

Synthesis Methods

1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine can be synthesized using a variety of methods, including the reductive amination of 1-(1,3-benzodioxol-5-yl)propan-2-one with 4-(2,3-dimethoxybenzoyl)piperazine in the presence of a reducing agent such as sodium borohydride. Other methods include the use of N,N-dimethylformamide and triethylamine as solvents and catalysts, respectively.

Scientific Research Applications

1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine has been found to have potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, 1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine has been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, 1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine has been studied for its potential as a drug target for the treatment of anxiety and depression. In neuroscience, 1-(1,3-Benzodioxol-5-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine has been studied for its potential as a neuroprotective agent and for its effects on the central nervous system.